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Compound of Interest

Compound Name: GDCO0575 hydrochloride

Cat. No.: B607620

GDCO0575 Hydrochloride Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, handling, and experimental use of
GDCO0575 hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What is GDCO0575 hydrochloride and what is its mechanism of action?

Al: GDCO0575 hydrochloride, also known as ARRY-575 dihydrochloride, is a potent and
selective oral small-molecule inhibitor of Checkpoint Kinase 1 (Chk1) with an IC50 of 1.2 nM.[1]
[2][3][4][5][6] Chk1 is a critical serine/threonine kinase involved in the DNA damage response
pathway. By inhibiting Chk1l, GDCO0575 prevents cancer cells from arresting in the S and G2/M
phases of the cell cycle to repair DNA damage, which can sensitize them to the effects of DNA-
damaging chemotherapeutic agents and lead to mitotic catastrophe and cell death.[7][8]

Q2: I'm observing precipitation when preparing my GDC0575 hydrochloride solution. What
should | do?

A2: Precipitation or phase separation can sometimes occur during the preparation of GDC0575
hydrochloride solutions. To aid dissolution, it is recommended to use heat and/or sonication.
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[1][2] Ensure that you are using a freshly opened or properly stored hygroscopic solvent like
DMSO, as moisture can significantly impact solubility.[1][2] It is also crucial to add solvents
sequentially and ensure the solution is clear before adding the next solvent in a multi-solvent

system.[3]

Q3: What are the recommended storage conditions for GDC0575 hydrochloride powder and
stock solutions?

A3: For long-term storage, the powder form of GDC0575 should be stored at -20°C for up to 3
years.[3] Stock solutions in a solvent should be stored as aliquots in tightly sealed vials. For
storage at -80°C, the solution is typically stable for up to 2 years, and at -20°C, for up to 1 year.
[2] It is generally recommended to prepare and use solutions on the same day.[6] Before use,
allow the product to equilibrate to room temperature for at least one hour prior to opening the
vial.[6]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Poor Solubility / Precipitation

Hygroscopic nature of the
solvent (e.g., DMSO absorbing

moisture).

Use a new, unopened vial of

high-purity, anhydrous solvent.

[1]2]

Incomplete dissolution.

Apply gentle heating and/or
sonication to the solution until
the compound is fully
dissolved.[1][2][3]

Incorrect solvent or

concentration.

Refer to the solubility data
tables below to select an
appropriate solvent and
concentration for your

experiment.

Inconsistent Experimental

Results

Degradation of the compound.

Prepare fresh solutions for
each experiment. Avoid
repeated freeze-thaw cycles of
stock solutions.[2][6]

Improper storage.

Ensure the compound and its
solutions are stored at the
recommended temperatures in

tightly sealed containers.[2][3]
[6]

Solubility Data
In Vitro Solubility
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Ultrasonic assistance
and fresh DMSO are
DMSO 65 - 100 144.06 - 264.36
recommended.[1][2][4]
(5]
Ultrasonic assistance
Water 25 55.41 )
is needed.[1]
DMF 30.0 79.31
Ethanol 3.0 7.93
DMSO:PBS (pH 7.2)
0.16 0.42

(1:5)

In Vivo Formulations

Formulation Solubility

10% DMSO + 40% PEG300 + 5% Tween-80 +

) >2.17 -2.5mg/mL (=4.81 - 6.61 mM)
45% Saline

10% DMSO + 90% (20% SBE-B-CD in Saline) = 2.17 - 2.5 mg/mL (= 4.81 - 6.61 mM)

10% DMSO + 90% Corn Oil > 2.17 mg/mL (= 4.81 mM)

Note: The percentages shown for the solvents indicate their volumetric ratio in the final
prepared solution. It is recommended to prepare in vivo formulations fresh for each use.[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

» Weighing: Accurately weigh the required amount of GDC0575 hydrochloride powder.

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM
concentration. For example, to prepare 1 mL of a 10 mM solution from a compound with a
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molecular weight of 451.73 g/mol , you would dissolve 4.5173 mg of the compound in 1 mL
of DMSO.

» Dissolution: If necessary, use an ultrasonic bath to ensure the compound is completely
dissolved.[1][2]

o Storage: Store the stock solution in aliquots at -80°C for up to 6 months or -20°C for up to 1
month.[1]

In Vivo Formulation Protocol (Example: 10% DMSO, 40%
PEG300, 5% Tween-80, 45% Saline)

o Prepare Stock: Start with a concentrated stock solution of GDC0575 in DMSO (e.g., 21.7
mg/mL).[1]

o Step 1: To prepare 1 mL of the final working solution, take 100 pL of the DMSO stock
solution.

e Step 2: Add 400 pL of PEG300 to the DMSO solution and mix thoroughly.
e Step 3: Add 50 pL of Tween-80 and mix until the solution is clear.

o Step 4: Add 450 pL of saline to bring the final volume to 1 mL and mix well.

Administration: This formulation is suitable for oral gavage in animal models.[2]

Visualizations
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Caption: GDCO0575 inhibits Chk1, disrupting DNA damage-induced cell cycle arrest.
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Stock Solution Preparation In Vivo Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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